Cas no 130403-91-7 ((S)-3-((Tert-Butyldimethylsilyl)Oxy)Pyrrolidin-2-One)

• Product Name: (S)-3-((Tert-Butyldimethylsilyl)Oxy)Pyrrolidin-2-One
• CAS No: 130403-91-7
• MF: C₁₀H₂₁NO₂Si
• MW: 215.364743947983
• MDL: MFCD26394938
• CID: 2137904
• PubChem ID: 10584804
• Update Time: 2025-11-02

(S)-3-((Tert-Butyldimethylsilyl)Oxy)Pyrrolidin-2-One Chemical and Physical Properties

Names and Identifiers

• (S)-3-(tert-butyldimethylsilyloxy)-2-pyrrolidinone
• (S)-3-((Tert-Butyldimethylsilyl)Oxy)Pyrrolidin-2-One
• W11603
• (s)-3-(t-butyldimethylsilyloxy)-2-pyrrolidinone
• AS-54969
• DB-310415
• QEJCHYKXNFQQSM-QMMMGPOBSA-N
• (S)-3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-pyrrolidinone
• AKOS027338515
• (S)-3-[[(1,1-dimethlethyl)dimethylsilyl]oxy]-2-pyrrolidinone
• (3S)-3-[(TERT-BUTYLDIMETHYLSILYL)OXY]PYRROLIDIN-2-ONE
• (S)-3-[[(1,1-dimethyl-ethyl)dimethylsilyl]oxy]-2-pyrrolidinone
• 130403-91-7
• MFCD26394938
• SCHEMBL1657412
• (3S)-3-[tert-butyl(dimethyl)silyl]oxypyrrolidin-2-one
• (S)-3-(tert-butyldimethylsilyloxy)pyrrolidin-2-one
• CS-0046886
• (S)-3-[[(1,1-dimethylethyl)dimethylsilyl]-oxy]-2-pyrrolidinone
• (3S)-3-{[t-butyldimethylsilyl]oxy}pyrrolidin-2-one
• 2-Pyrrolidinone, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, (3S)-

• MDL： MFCD26394938
• Inchi： 1S/C10H21NO2Si/c1-10(2,3)14(4,5)13-8-6-7-11-9(8)12/h8H,6-7H2,1-5H3,(H,11,12)/t8-/m0/s1
• InChI Key： QEJCHYKXNFQQSM-QMMMGPOBSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@@H]1C(NCC1)=O

Computed Properties

• Exact Mass: 215.134155447g/mol
• Monoisotopic Mass: 215.134155447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

(S)-3-((Tert-Butyldimethylsilyl)Oxy)Pyrrolidin-2-One Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones

Additional information on (S)-3-((Tert-Butyldimethylsilyl)Oxy)Pyrrolidin-2-One

Comprehensive Overview of (S)-3-((Tert-Butyldimethylsilyl)Oxy)Pyrrolidin-2-One (CAS No. 130403-91-7)

(S)-3-((Tert-Butyldimethylsilyl)Oxy)Pyrrolidin-2-One (CAS No. 130403-91-7) is a chiral organic compound widely utilized in pharmaceutical synthesis and asymmetric catalysis. Its unique structural features, including the tert-butyldimethylsilyl (TBDMS) protecting group and the pyrrolidin-2-one scaffold, make it a versatile intermediate in drug discovery. Researchers often search for "TBDMS-protected pyrrolidinone derivatives" or "chiral building blocks for drug synthesis" to explore its applications, reflecting its growing relevance in modern medicinal chemistry.

The compound’s stereospecificity (S-configuration) is critical for designing enantioselective reactions, a topic frequently queried in AI-driven chemical databases. Its CAS No. 130403-91-7 serves as a key identifier in patent literature and regulatory documents, aligning with trends in "high-value chemical intermediates" searches. The TBDMS group enhances solubility and stability, addressing common challenges in "peptide mimetics" and "prodrug development," which are trending topics in pharmaceutical forums.

From a synthetic perspective, (S)-3-((Tert-Butyldimethylsilyl)Oxy)Pyrrolidin-2-One is often employed in N-heterocycle functionalization, a technique gaining traction due to its role in creating kinase inhibitors and GPCR-targeted therapeutics. Queries like "silyl ethers in drug design" or "pyrrolidinone-based bioactive molecules" highlight its interdisciplinary appeal. The compound’s low toxicity profile and compatibility with green chemistry principles further resonate with current "sustainable synthesis" trends.

Analytical methods for characterizing CAS No. 130403-91-7, such as HPLC chiral separation and NMR spectroscopy, are frequently discussed in academic circles. Users often seek "spectroscopic data for TBDMS-protected compounds" or "chiral purity validation," underscoring the need for reliable technical references. The compound’s crystalline properties and storage stability also make it a subject of interest in "preformulation studies," a niche yet growing search category.

In conclusion, (S)-3-((Tert-Butyldimethylsilyl)Oxy)Pyrrolidin-2-One exemplifies the intersection of chiral synthesis and pharmaceutical innovation. Its CAS No. 130403-91-7 serves as a gateway to advanced research, while its structural motifs align with hot topics like "fragment-based drug discovery" and "catalysis optimization." By addressing these multifaceted applications, this overview caters to both industrial and academic audiences seeking authoritative insights.